Cas no 2228948-78-3 (2-(but-3-yn-1-yl)benzene-1,3,5-triol)

• Product Name: 2-(but-3-yn-1-yl)benzene-1,3,5-triol
• CAS No: 2228948-78-3
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5993580
• PubChem ID: 165662883
• Update Time: 2025-06-10

2-(but-3-yn-1-yl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)benzene-1,3,5-triol
• EN300-1735848
• 2228948-78-3

• Inchi： 1S/C10H10O3/c1-2-3-4-8-9(12)5-7(11)6-10(8)13/h1,5-6,11-13H,3-4H2
• InChI Key： ZFYZEUQULZGPDE-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CCC#C)O)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(but-3-yn-1-yl)benzene-1,3,5-triol

Exploring the Properties and Applications of 2-(but-3-yn-1-yl)benzene-1,3,5-triol (CAS No. 2228948-78-3)

2-(but-3-yn-1-yl)benzene-1,3,5-triol, with the CAS number 2228948-78-3, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and synthetic chemistry. This compound, characterized by its triol functional groups and alkynyl side chain, offers a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as a building block for more complex molecules, given its ability to participate in various click chemistry reactions and cross-coupling reactions.

The growing interest in 2-(but-3-yn-1-yl)benzene-1,3,5-triol is reflected in the increasing number of searches related to its synthesis methods, spectroscopic data, and biological activity. Many users are curious about its potential as a precursor for drug development, especially in the context of antioxidant and anti-inflammatory agents. Recent studies have explored its interactions with enzymatic targets, suggesting possible therapeutic benefits. Additionally, its structural features make it a candidate for polymer chemistry, where it could contribute to the development of biodegradable materials or advanced coatings.

From a synthetic perspective, the alkynyl group in 2-(but-3-yn-1-yl)benzene-1,3,5-triol enables efficient Huisgen cycloaddition reactions, a cornerstone of modern click chemistry. This property aligns with the current trend toward green chemistry, as it allows for high-yield, low-waste transformations. Researchers are also investigating its use in metal-organic frameworks (MOFs), where its triol functionality can act as a ligand for constructing porous materials with applications in gas storage and catalysis.

Another area of interest is the compound's potential in flavonoid research. Given its structural resemblance to natural polyphenols, 2-(but-3-yn-1-yl)benzene-1,3,5-triol may serve as a model for studying plant-derived bioactive compounds. This connection has led to inquiries about its pharmacokinetics and toxicity profile, which are critical for evaluating its suitability in nutraceutical formulations. Furthermore, its UV-absorbing properties have sparked discussions about its role in cosmetic chemistry, particularly in sunscreen formulations.

In the realm of materials science, the compound's rigid aromatic core and functional groups make it a promising candidate for molecular electronics. Searches related to its conductive properties and self-assembly behavior have increased, reflecting the broader demand for organic semiconductors. Its compatibility with 3D printing technologies is another hot topic, as scientists explore its use in additive manufacturing of specialized components.

To summarize, 2-(but-3-yn-1-yl)benzene-1,3,5-triol (CAS No. 2228948-78-3) is a multifaceted compound with applications spanning drug discovery, materials engineering, and sustainable chemistry. Its unique combination of reactivity and structural versatility positions it as a valuable tool for researchers addressing contemporary challenges in science and technology. As interest in customizable molecular architectures grows, this compound is likely to remain at the forefront of innovation.